3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine
Overview
Description
“3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” is a chemical compound with the empirical formula C10H9N3O and a molecular weight of 187.20 . It is a solid substance . This compound is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The molecular structure of “3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” consists of a pyridine ring attached to a 1,2,4-oxadiazole ring, which in turn is attached to a cyclopropyl group . The SMILES string representation of this molecule is C1(C2=NOC(C3CC3)=N2)=CC=CN=C1 .Physical And Chemical Properties Analysis
“3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” is a solid substance . Unfortunately, specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the retrieved data.Scientific Research Applications
Medicinal Chemistry and Drug Development
Overview: 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine (referred to as CPX) is a heterocyclic compound that has attracted attention in medicinal chemistry due to its structural features and potential biological activities.
Applications:- Antimicrobial Agents : Researchers have explored CPX derivatives for their antimicrobial properties. These compounds may inhibit bacterial or fungal growth, making them potential candidates for novel antibiotics .
- Antimalarial Activity : CPX derivatives have been tested against Plasmodium falciparum, the parasite responsible for malaria. Their efficacy in inhibiting parasite growth is an area of interest .
Computational Chemistry and Molecular Modeling
Overview: CPX serves as an interesting case study for computational chemistry investigations.
Applications:Safety and Hazards
Future Directions
While specific future directions for “3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine” are not available, oxadiazoles in general are of considerable interest in various fields such as material science, medicinal chemistry, and high energy molecules . They are being explored for their potential in drug discovery, particularly as anti-infective agents .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-oxadiazoles, have been reported to exhibit anti-infective properties . They have shown activity against a variety of microorganisms, including bacteria and fungi .
Mode of Action
It is known that 1,2,4-oxadiazoles, a class of compounds to which this compound belongs, interact with their targets in a way that results in anti-infective activity
Biochemical Pathways
Considering the anti-infective properties of similar compounds, it can be inferred that this compound may interfere with the biochemical pathways essential for the survival and proliferation of the infecting organisms . The downstream effects of such interference would likely include the inhibition of growth or even the death of the targeted organisms.
Result of Action
Based on the reported anti-infective properties of similar compounds, it can be inferred that this compound may exert its effects by inhibiting the growth of or killing the targeted organisms .
properties
IUPAC Name |
5-cyclopropyl-3-pyridin-3-yl-1,2,4-oxadiazole | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O/c1-2-8(6-11-5-1)9-12-10(14-13-9)7-3-4-7/h1-2,5-7H,3-4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLPXFMBPDVRIJG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=NO2)C3=CN=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801249431 | |
Record name | 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801249431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine | |
CAS RN |
31827-43-7 | |
Record name | 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=31827-43-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-(5-Cyclopropyl-1,2,4-oxadiazol-3-yl)pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801249431 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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